Cas no 1694248-62-8 (2-Amino-6,6-dimethylhept-4-ynamide)

• Product Name: 2-Amino-6,6-dimethylhept-4-ynamide
• CAS No: 1694248-62-8
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5703668
• PubChem ID: 130478562
• Update Time: 2023-10-15

2-Amino-6,6-dimethylhept-4-ynamide Chemical and Physical Properties

Names and Identifiers

• EN300-1300301
• 2-Amino-6,6-dimethylhept-4-ynamide
• 1694248-62-8
• 4-Heptynamide, 2-amino-6,6-dimethyl-

• Inchi： 1S/C9H16N2O/c1-9(2,3)6-4-5-7(10)8(11)12/h7H,5,10H2,1-3H3,(H2,11,12)
• InChI Key： NGFUIMADVZBYNG-UHFFFAOYSA-N
• SMILES： O=C(C(CC#CC(C)(C)C)N)N

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.017±0.06 g/cm3(Predicted)
• Boiling Point: 310.6±37.0 °C(Predicted)
• pka: 15.54±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes